Cas no 2228320-99-6 (4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol)

• Product Name: 4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol
• CAS No: 2228320-99-6
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5974429
• PubChem ID: 165720932
• Update Time: 2025-05-21

4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol
• 2228320-99-6
• EN300-1806151

• Inchi： 1S/C14H21NO2/c1-9-7-11(8-10(2)13(9)17)14(15)5-3-12(16)4-6-14/h7-8,12,16-17H,3-6,15H2,1-2H3
• InChI Key： XLGHXXHBEHDAJK-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=C(C)C(=C(C)C=2)O)(CC1)N

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol

4-(1-Amino-4-Hydroxycyclohexyl)-2,6-Dimethylphenol: A Comprehensive Overview

The compound 4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol, identified by the CAS number 2228320-99-6, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years. The molecule consists of a phenol ring substituted with two methyl groups at positions 2 and 6, and a cyclohexyl group at position 4. The cyclohexyl group itself is further substituted with an amino (-NH₂) group at position 1 and a hydroxyl (-OH) group at position 4, adding complexity to its structure.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the synthesis of bioactive molecules. The presence of both amino and hydroxyl groups in the cyclohexyl ring provides opportunities for functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, the amino group can be used for nucleophilic substitutions or amidations, while the hydroxyl group can facilitate esterifications or glycosylations. These modifications can potentially improve the compound's bioavailability, solubility, and target specificity.

In addition to its role in drug development, 4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol has shown promise in the field of materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis or as a building block for advanced materials. Recent research has focused on its ability to form stable complexes with metal ions, which could be exploited in the development of coordination polymers or metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies.

The synthesis of this compound has also been a topic of interest among chemists. Traditional methods involve multi-step reactions that often require harsh conditions and multiple purification steps. However, recent advancements have led to more efficient synthetic routes. For example, researchers have developed one-pot synthesis strategies that utilize microwave-assisted reactions or catalytic systems to streamline the process. These innovations not only reduce production costs but also minimize environmental impact by decreasing waste generation.

The physical properties of 4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol are equally intriguing. Its melting point is relatively high due to the strong hydrogen bonding interactions between the hydroxyl groups and other polar functional groups. This property makes it suitable for applications requiring thermal stability. Furthermore, its solubility in organic solvents is moderate, which is advantageous for certain chemical reactions that require controlled reaction rates.

In terms of toxicity and environmental impact, preliminary studies suggest that this compound exhibits low toxicity under normal handling conditions. However, further research is needed to fully understand its long-term effects on human health and ecosystems. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in compound development, and this compound's potential compliance with these standards could enhance its marketability.

The growing interest in this compound is also reflected in its increasing presence in scientific literature. Over the past five years, numerous papers have been published on its synthesis, characterization, and applications. These studies underscore its versatility as a building block for various chemical entities. For instance, researchers have successfully synthesized derivatives with anti-inflammatory properties by modifying the amino group into an amide or ester functionality.

In conclusion, 4-(1-amino-4-hydroxycyclohexyl)-2,6-dimethylphenol, CAS number 2228320-99-6, stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure provides ample opportunities for functionalization and innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.